Cas no 866872-27-7 (1-(3,4-dimethylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3,4-dimethylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 866872-27-7
• MF: C₁₉H₂₀N₄O
• MW: 320.388303756714
• CID: 5270966
• Update Time: 2026-03-09

1-(3,4-dimethylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, 1-(3,4-dimethylphenyl)-5-methyl-N-(4-methylphenyl)-

• Inchi： 1S/C19H20N4O/c1-12-5-8-16(9-6-12)20-19(24)18-15(4)23(22-21-18)17-10-7-13(2)14(3)11-17/h5-11H,1-4H3,(H,20,24)
• InChI Key： NHZPPKPYDYKFGS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)C(C)=C(C(NC2=CC=C(C)C=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(3,4-dimethylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(3,4-dimethylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 866872-27-7)

The compound 1-(3,4-dimethylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 866872-27-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique triazole-carboxamide backbone, this compound exhibits potential applications in drug discovery and material science. Its molecular structure, characterized by dimethylphenyl and methylphenyl substituents, contributes to its distinct physicochemical properties, making it a subject of interest for researchers exploring novel bioactive agents.

In recent years, the demand for triazole derivatives has surged due to their versatility in medicinal chemistry. The 1,2,3-triazole core, in particular, is known for its stability and ability to participate in hydrogen bonding, which is critical for interactions with biological targets. This compound’s carboxamide functionality further enhances its potential as a building block for small-molecule inhibitors or ligands in enzyme modulation. Researchers are actively investigating its role in addressing challenges such as antimicrobial resistance and inflammation, aligning with current trends in precision medicine and targeted therapy.

From a synthetic perspective, 1-(3,4-dimethylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is synthesized via click chemistry methodologies, which are celebrated for their efficiency and high yields. The incorporation of methyl groups at strategic positions on the phenyl rings improves the compound’s lipophilicity, a key factor in optimizing drug bioavailability. These attributes make it a valuable candidate for structure-activity relationship (SAR) studies, particularly in the design of heterocyclic compounds with enhanced therapeutic profiles.

The agrochemical industry also recognizes the potential of this compound, as triazole-based molecules are widely used in crop protection and pest management. Its structural features may contribute to the development of new fungicides or herbicides, addressing global concerns about food security and sustainable agriculture. Innovations in green chemistry have further propelled interest in such compounds, emphasizing eco-friendly synthesis routes and reduced environmental impact.

Analytical characterization of CAS No. 866872-27-7 involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring precise identification and purity assessment. These methods are critical for compliance with regulatory standards in pharmaceutical and agrochemical applications. Additionally, computational tools such as molecular docking and QSAR modeling are employed to predict the compound’s behavior in biological systems, streamlining the drug discovery process.

As the scientific community continues to explore 1,2,3-triazole-4-carboxamide derivatives, this compound stands out for its adaptability and potential cross-disciplinary applications. Whether in oncology research, neurological disorders, or plant science, its modular structure offers ample opportunities for customization. With growing interest in personalized medicine and sustainable chemistry, 1-(3,4-dimethylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide exemplifies the convergence of innovation and practicality in modern science.